Cas no 1822577-06-9 (2-{Bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid)
2-{Bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid is a specialized bicyclic amino acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amine group. Its rigid bicyclo[2.2.1]heptane scaffold enhances structural stability, making it valuable in peptide and medicinal chemistry for constrained backbone modifications. The Boc group provides selective deprotection under mild acidic conditions, facilitating further synthetic manipulations. This compound is particularly useful in the design of peptidomimetics and bioactive molecules, where conformational restriction is critical for target binding or metabolic stability. Its high purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in solid-phase peptide synthesis and as a building block in drug discovery.
1822577-06-9 structure
Product Name:2-{Bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid
CAS No:1822577-06-9
MF:C14H23NO4
MW:269.33672451973
CID:5103597
PubChem ID:69793418
Update Time:2025-06-28
2-{Bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid
- 2-{Bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid
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- Inchi: 1S/C14H23NO4/c1-13(2,3)19-12(18)15-10(11(16)17)14-6-4-9(8-14)5-7-14/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17)
- InChI Key: ZUGAMSIUFNQVNJ-UHFFFAOYSA-N
- SMILES: OC(C(C12CCC(CC1)C2)NC(=O)OC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 377
- XLogP3: 2.6
- Topological Polar Surface Area: 75.6
2-{Bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12469047-50mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95.0% | 50mg |
$229.0 | 2023-10-02 | |
| Enamine | EN300-12469047-100mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95.0% | 100mg |
$342.0 | 2023-10-02 | |
| Enamine | EN300-12469047-250mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95.0% | 250mg |
$487.0 | 2023-10-02 | |
| Enamine | EN300-12469047-500mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95.0% | 500mg |
$768.0 | 2023-10-02 | |
| Enamine | EN300-12469047-1000mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95.0% | 1000mg |
$986.0 | 2023-10-02 | |
| Enamine | EN300-12469047-2500mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95.0% | 2500mg |
$1931.0 | 2023-10-02 | |
| Enamine | EN300-12469047-5000mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95.0% | 5000mg |
$2858.0 | 2023-10-02 | |
| Enamine | EN300-12469047-10000mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95.0% | 10000mg |
$4236.0 | 2023-10-02 | |
| Enamine | EN300-12469047-1.0g |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid |
1822577-06-9 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Aaron | AR0292NR-50mg |
2-{bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}aceticacid |
1822577-06-9 | 95% | 50mg |
$340.00 | 2025-02-17 |
2-{Bicyclo[2.2.1]heptan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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